- Rearrangement of 2-acyl-2-chloro-1,3-cyclohexanediones into 2-acylresorcinols and 2-acyl-4-chloro-1,3-cyclohexanediones, Bulletin des Societes Chimiques Belges, 1985, 94(5), 363-70
Cas no 89466-67-1 (2-Chloro-3-hydroxycyclohex-2-en-1-one)
89466-67-1 structure
Product Name:2-Chloro-3-hydroxycyclohex-2-en-1-one
CAS No:89466-67-1
MF:C6H7ClO2
MW:146.571581125259
MDL:MFCD00174264
CID:719939
PubChem ID:2778951
Update Time:2024-10-26
2-Chloro-3-hydroxycyclohex-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclohexen-1-one,2-chloro-3-hydroxy-
- 2-CHLORO-3-HYDROXYCYCLOHEX-2-EN-1-ONE
- 2-Chloro-3-hydroxy-2-cyclohexenone
- 2-chloro-3-hydroxycyclohex-2-enone
- FCH1116314
- SY059627
- 2-Chloro-3-hydroxy-2-cyclohexen-1-one (ACI)
- AKOS027384259
- 89466-67-1
- CS-12481
- DB-057135
- CS-0314461
- DTXSID60381206
- AC1563
- SCHEMBL3450599
- MFCD00174264
- 2-Chloro-3-hydroxycyclohex-2-en-1-one
-
- MDL： MFCD00174264
- Inchi： 1S/C6H7ClO2/c7-6-4(8)2-1-3-5(6)9/h8H,1-3H2
- InChI Key： ZJPMFCHLKVIZRG-UHFFFAOYSA-N
- SMILES： O=C1CCCC(O)=C1Cl
Computed Properties
- Exact Mass: 146.0134572g/mol
- Monoisotopic Mass: 146.0134572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 1.1
Experimental Properties
- Density: 1.35
- Boiling Point: 220.6°C at 760 mmHg
- Flash Point: 87.2°C
- Refractive Index: 1.533
- PSA: 37.30000
- LogP: 1.74780
2-Chloro-3-hydroxycyclohex-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y09525-250mg |
2-Chloro-3-hydroxycyclohex-2-enone |
89466-67-1 | 95% | 250mg |
¥1939.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y09525-1g |
2-Chloro-3-hydroxycyclohex-2-enone |
89466-67-1 | 95% | 1g |
¥3879.0 | 2024-07-16 | |
| eNovation Chemicals LLC | D686467-0.25g |
2-Chloro-3-hydroxy-2-cyclohexenone |
89466-67-1 | 95% | 0.25g |
$165 | 2024-07-20 | |
| eNovation Chemicals LLC | D686467-1g |
2-Chloro-3-hydroxy-2-cyclohexenone |
89466-67-1 | 95% | 1g |
$320 | 2024-07-20 | |
| eNovation Chemicals LLC | D686467-5g |
2-Chloro-3-hydroxy-2-cyclohexenone |
89466-67-1 | 95% | 5g |
$1085 | 2024-07-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBJL100224-100MG |
2-chloro-3-hydroxycyclohex-2-en-1-one |
89466-67-1 | 95% | 100MG |
￥ 910.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBJL100224-250MG |
2-chloro-3-hydroxycyclohex-2-en-1-one |
89466-67-1 | 95% | 250MG |
￥ 1,221.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBJL100224-500MG |
2-chloro-3-hydroxycyclohex-2-en-1-one |
89466-67-1 | 95% | 500MG |
￥ 2,422.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBJL100224-1G |
2-chloro-3-hydroxycyclohex-2-en-1-one |
89466-67-1 | 95% | 1g |
￥ 2,435.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBJL100224-5G |
2-chloro-3-hydroxycyclohex-2-en-1-one |
89466-67-1 | 95% | 5g |
￥ 8,395.00 | 2023-04-13 |
2-Chloro-3-hydroxycyclohex-2-en-1-one Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Chloroform
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Butyl chloride Catalysts: Ruthenium, tetrakis[μ-(acetato-κO:κO′)]di-, (Ru-Ru) ; 10 h, rt
Reference
- A convenient and efficient preparation of β-substituted α-halo enones from diazodicarbonyl compounds, Tetrahedron, 2003, 59(47), 9333-9347
2-Chloro-3-hydroxycyclohex-2-en-1-one Raw materials
2-Chloro-3-hydroxycyclohex-2-en-1-one Preparation Products
2-Chloro-3-hydroxycyclohex-2-en-1-one Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
89466-67-1 (2-Chloro-3-hydroxycyclohex-2-en-1-one) Related Products
- 105872-18-2(3-chloro-2-hydroxycyclopent-2-en-1-one)
- 105872-64-8(2-Cyclohexen-1-one, 3-chloro-5-(1,1-dimethylethyl)-2-hydroxy-)
- 642087-96-5(2-Cyclohexen-1-one,2-chloro-3-(chloromethoxy)-)
- 87823-75-4(2-chloro-3-ethoxycyclohex-2-en-1-one)
- 13373-50-7(2-Cyclopenten-1-one,2,5-dichloro-3-hydroxy-)
- 426834-97-1(2-Cyclohexen-1-one,2-chloro-3-methoxy-5-methyl-)
- 259810-89-4(2-Cyclohepten-1-one, 2-chloro-3-methoxy-)
- 220175-54-2(2-Cyclohexen-1-one, 3-(acetyloxy)-2-chloro-)
- 642088-02-6(2-Cyclohexen-1-one, 2-chloro-3-(chloromethoxy)-5,5-dimethyl-)
- 70990-68-0(2-chloro-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
